Cas no 4897-68-1 (1-bromo-2-iodo-4-methoxy-benzene)

1-bromo-2-iodo-4-methoxy-benzene structure
4897-68-1 structure
Product Name:1-bromo-2-iodo-4-methoxy-benzene
CAS No:4897-68-1
MF:C7H6BrIO
MW:312.930413722992
MDL:MFCD00070743
CID:328162
PubChem ID:11977104
Update Time:2025-04-19

1-bromo-2-iodo-4-methoxy-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-iodo-4-methoxybenzene
    • 4-Bromo-3-iodoanisole
    • Benzene, 1-bromo-2-iodo-4-methoxy-
    • 1-bromo-2-iodo-4-metoxybenzene
    • 2-bromo-5-methoxy-iodobenzene
    • 2-iodo-4-methoxybromobenzene
    • 3-IODO-4-BROMOANISOLE
    • 4-bromo-3-iodophenyl methyl ether
    • Benzene,1-bromo-2-iodo-4-methoxy
    • 1-bromo-2-iodo-4-methoxy-benzene
    • AK110455
    • PubChem5347
    • IGPSHEKLLKFEOJ-UHFFFAOYSA-N
    • 1-bromo-2-iodo-4-methoxy benzene
    • 6659AB
    • FCH1329739
    • AS03357
    • OR40681
    • CM11651
    • AS04243
    • 1-bromanyl-2-iodanyl-4-methoxy-benzene
    • BC002953
    • AX8095037
    • AKOS016008478
    • ZB1043
    • 4897-68-1
    • MFCD00070743
    • CS-0031439
    • DS-4619
    • DTXSID70475069
    • FT-0713905
    • SCHEMBL2803033
    • SY107117
    • A827636
    • DB-027530
    • MDL： MFCD00070743
    • Inchi： 1S/C7H6BrIO/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,1H3
    • InChI Key： IGPSHEKLLKFEOJ-UHFFFAOYSA-N
    • SMILES： IC1=C(C=CC(=C1)OC)Br

Computed Properties

  • Exact Mass: 311.86500
  • Monoisotopic Mass: 311.86467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 3.2

Experimental Properties

  • Density: 2.062±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 217.8-218.5 ºC
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),
  • PSA: 9.23000
  • LogP: 3.06230

1-bromo-2-iodo-4-methoxy-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VJ372-1g
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 4897-68-1 95+%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Fluorochem
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Fluorochem
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Fluorochem
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Fluorochem
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Chemenu
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Chemenu
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1-bromo-2-iodo-4-methoxy-benzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4897-68-1)1-bromo-2-iodo-4-methoxy-benzene
Order Number:A827636
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):539.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4897-68-1)1-bromo-2-iodo-4-methoxy-benzene
A827636
Purity:99%
Quantity:100g
Price ($):539.0
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